N-(3-cyclopropyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[5-cyclopropyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C24H28N6O4S/c1-2-5-18-14-22(31)27-24(25-18)30-21(15-20(28-30)16-6-7-16)26-23(32)17-8-10-19(11-9-17)35(33,34)29-12-3-4-13-29/h8-11,14-16H,2-7,12-13H2,1H3,(H,26,32)(H,25,27,31)
• InChI Key: REWQBPHKKQJSKT-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCCC5
• Molecular Formula: C24H28N6O4S
• Molecular Weight: 496.6 g/mol

Description

N-(3-cyclopropyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C24H28N6O4S and its molecular weight is 496.59. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

A study focused on synthesizing novel pyrazolopyrimidine derivatives, highlighting their potential as anticancer and anti-5-lipoxygenase agents. This research demonstrates the chemical versatility of pyrazolopyrimidine structures for therapeutic applications (Rahmouni et al., 2016). Similarly, the synthesis and evaluation of new coumarin derivatives were investigated, showcasing the broad spectrum of biological activities that can be achieved through heterocyclic chemistry (Al-Haiza et al., 2003).

Antimicrobial and Antitumor Potential

Research into pyrimidine linked pyrazole heterocyclics by microwave irradiation revealed their significant insecticidal and antibacterial potential, indicating the importance of such compounds in developing new antimicrobial agents (Deohate & Palaspagar, 2020). Moreover, studies on the synthesis and biological activity of pyrazolopyrimidine ribonucleosides underscored their potential against certain viruses and tumor cells, suggesting a promising direction for antiviral and anticancer drug development (Petrie et al., 1985).

Novel Drug Discovery Paradigms

A review article provided insights into the paradigms, paradoxes, and paraductions in antiviral drug discovery, emphasizing the continuous search for new therapeutic agents against viral diseases. This narrative highlights the innovative approaches in the field, including the exploration of novel chemical scaffolds for drug development (De Clercq, 2009).